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Compound of Interest

Compound Name: 1-Methylbenzimidazole

Cat. No.: B167850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methylbenzimidazole (CAS No. 1632-83-3) is a heterocyclic aromatic organic compound

that belongs to the benzimidazole family.[1] It is characterized by a benzene ring fused to an

imidazole ring, with a methyl group substituted on one of the nitrogen atoms.[1] This compound

serves as a crucial building block and intermediate in the synthesis of a wide array of

pharmaceuticals, agrochemicals, and dyes.[1][2] Its versatile chemical nature and biological

significance have made it a subject of considerable interest in medicinal chemistry and

materials science.[3][4]

This guide provides a comprehensive overview of the core fundamental properties of 1-
methylbenzimidazole, including its physicochemical characteristics, synthesis protocols, and

biological activities, tailored for a technical audience.

Core Properties of 1-Methylbenzimidazole
The fundamental properties of 1-methylbenzimidazole are summarized in the tables below,

providing a clear reference for its chemical and physical identity.
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Identifier Value

CAS Number 1632-83-3[1]

Molecular Formula C₈H₈N₂[1]

Molecular Weight 132.16 g/mol [3]

IUPAC Name 1-methyl-1H-benzimidazole[5]

InChI
InChI=1S/C8H8N2/c1-10-6-9-7-4-2-3-5-

8(7)10/h2-6H,1H3[1]

InChI Key FGYADSCZTQOAFK-UHFFFAOYSA-N[1]

Canonical SMILES CN1C=NC2=CC=CC=C21[1]

Synonyms
N-Methylbenzimidazole, 1-Methyl-1H-

benzo[d]imidazole, NSC 42115[2]

Physical and Chemical Properties
Property Value

Appearance
White to off-white or pink crystalline

solid/powder.[2][5]

Melting Point 59-62 °C[6]

Boiling Point 154 °C at 12 mmHg[6]

Solubility
Soluble in methanol.[1] Slightly to moderately

soluble in water.[1][2]

pKa 5.40 ± 0.10 (Predicted)[1]

Density 1.1254 g/cm³ (Predicted)[6]

Refractive Index 1.609 (Predicted)[1]

LogP 1.44 (Predicted)[1]

Spectroscopic Data
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Spectroscopy Data

UV-Vis (λmax) 277 nm (in H₂O)[1]

¹H NMR
Spectra available from sources like Sigma-

Aldrich.[7]

IR
Spectra available from sources like Sigma-

Aldrich.[7]

Mass Spectrometry GC-MS data available in public databases.[7]

Synthesis and Reactivity
1-Methylbenzimidazole can be synthesized through various routes. A common and effective

method involves the methylation of benzimidazole. Another approach is the reaction of N-

methyl-1,2-phenylenediamine with carbonitriles, mediated by sodium hydride.[8]

General Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of 1-
methylbenzimidazole from benzimidazole.
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Caption: A logical workflow for the synthesis of 1-methylbenzimidazole.

Detailed Experimental Protocol: Methylation of
Benzimidazole
This protocol is based on a representative synthesis of 1-methylbenzimidazole.[9]

Materials:

Benzimidazole (1.0 eq)
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Sodium methoxide (CH₃ONa) (3.0 eq) or another suitable base like NaH

Methyl trifluoroacetate or another methylating agent (e.g., methyl iodide) (4.0 eq)

N,N-Dimethylformamide (DMF) (solvent)

Ethyl acetate

Distilled water

Saturated NaCl solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a reaction flask, add benzimidazole and DMF.

Add sodium methoxide to the flask and stir the mixture at room temperature for

approximately 5 minutes to allow for uniform dispersion and salt formation.

Slowly add the methylating agent (e.g., methyl trifluoroacetate) to the reaction mixture.

Allow the reaction to proceed with stirring for several hours (e.g., 10 hours) at room

temperature. Monitor the reaction progress using Thin-Layer Chromatography (TLC).

Once the starting material is consumed, stop the reaction.

Perform an aqueous workup by extracting the mixture twice with ethyl acetate and distilled

water.

Wash the combined organic layers with a saturated NaCl solution.

Dry the organic phase over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the solvent under reduced pressure.

Purify the resulting crude product by column chromatography to yield pure 1-
methylbenzimidazole.[9]
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Biological Activity and Applications
The benzimidazole moiety is considered a "privileged structure" in medicinal chemistry due to

its presence in numerous biologically active compounds.[10] 1-Methylbenzimidazole and its

derivatives are no exception and have demonstrated a range of pharmacological activities.

Antimicrobial and Antifungal Activity: 1-Methylbenzimidazole has been identified as

possessing antimicrobial and antifungal properties.[1] Its derivatives have been synthesized

and evaluated against various microbial species, with structural modifications influencing the

potency and spectrum of activity.[3] The proposed mechanism involves interference with

fungal metabolic processes.[1]

Drug Development Scaffold: It serves as a versatile scaffold for the synthesis of new

therapeutic agents.[2] Derivatives have been investigated for anti-inflammatory, anticancer,

and insect growth-regulating activities.[3][11]

Enzyme Inhibition: The interaction of 1-methylbenzimidazole derivatives with biological

targets, such as enzymes and receptors, is a key area of research for understanding their

therapeutic effects.[3]

Materials Science: Beyond pharmacology, 1-methylbenzimidazole is used as an electrolyte

additive in dye-sensitized solar cells (DSSCs), highlighting its utility in advanced materials.[2]

[12]

The following diagram illustrates the role of 1-methylbenzimidazole as a central scaffold in the

development of various bioactive agents.
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Caption: 1-Methylbenzimidazole as a versatile scaffold for bioactive compounds.
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Safety and Handling
1-Methylbenzimidazole is classified as harmful if swallowed and causes skin and serious eye

irritation.[7] It may also cause respiratory irritation.[7] Standard laboratory safety protocols,

including the use of personal protective equipment (gloves, safety glasses), should be followed

when handling this compound. Store in a cool, dry, and dark place in a tightly sealed container.

[6]

Conclusion
1-Methylbenzimidazole is a fundamentally important heterocyclic compound with well-

characterized physical and chemical properties. Its significance extends from being a key

intermediate in organic synthesis to a foundational scaffold in the development of new

pharmaceuticals and advanced materials. The synthetic accessibility and potential for diverse

functionalization ensure that 1-methylbenzimidazole will remain a compound of high interest

for researchers in both academic and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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